Cas no 83458-90-6 ((4R)-5-(benzyloxy)-4-methylpentane-1,2-diol)

(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol structure
83458-90-6 structure
Product Name:(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol
CAS No:83458-90-6
MF:C13H20O3
MW:224.296104431152
CID:2190904
PubChem ID:53486691
Update Time:2025-04-21

(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • (4R)-5-(benzyloxy)-4-methylpentane-1,2-diol
    • (4R)-4-methyl-5-phenylmethoxypentane-1,2-diol
    • 83458-90-6
    • (4xi)-1-O-Benzyl-2,3-dideoxy-2-methyl-D-glycero-pentitol
    • DTXSID90705072
    • DB-310011
    • Inchi: 1S/C13H20O3/c1-11(7-13(15)8-14)9-16-10-12-5-3-2-4-6-12/h2-6,11,13-15H,7-10H2,1H3/t11-,13?/m1/s1
    • InChI Key: JWBYHFVSPFDCOQ-JTDNENJMSA-N
    • SMILES: O(CC1C=CC=CC=1)C[C@H](C)CC(CO)O

Computed Properties

  • Exact Mass: 224.14124450Da
  • Monoisotopic Mass: 224.14124450Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.7Ų
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